Cas no 357604-90-1 (N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine)

• Product Name: N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine
• CAS No: 357604-90-1
• MF: C₂₀H₃₃NSi
• MW: 315.568226575851
• CID: 5730074
• PubChem ID: 101138337
• Update Time: 2025-07-10

N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyl(3-pentyl-1H-indene-1-yl)dimethylsilylamine
• 357604-90-1
• N-[dimethyl-(3-pentyl-1H-inden-1-yl)silyl]-2-methylpropan-2-amine
• N-(1,1-dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1h-inden-1-yl)-silanamine
• Silanamine, N-(1,1-dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-
• N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine

• Inchi： 1S/C20H33NSi/c1-7-8-9-12-16-15-19(18-14-11-10-13-17(16)18)22(5,6)21-20(2,3)4/h10-11,13-15,19,21H,7-9,12H2,1-6H3
• InChI Key： OGWOBVUUYKCMTG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=C(CCCCC)C2C=CC=CC1=2)NC(C)(C)C

Computed Properties

• Exact Mass: 315.238226591g/mol
• Monoisotopic Mass: 315.238226591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available
• pka: 11.57±0.40(Predicted)

N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine

N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine: A Comprehensive Overview

N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine (CAS No. 357604-90-1) is a complex organosilicon compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of silanes and is characterized by its intricate molecular architecture, which includes a substituted indene ring and a tert-butyl group attached to a silicon atom. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various research and industrial applications.

The synthesis of N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine typically involves multi-step organic reactions, including the formation of the indene ring and subsequent functionalization with the tert-butyl and silicon groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, contributing to its increased availability for research purposes. The use of transition metal catalysts and organocatalysts has been particularly noteworthy in optimizing the yield and purity of the final product.

In the realm of medicinal chemistry, N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine has shown promise as a potential lead compound for drug development. Its structural features suggest potential bioactivity, particularly in modulating protein-protein interactions and enzyme activities. Studies have indicated that this compound can interact with specific biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases including cancer, neurodegenerative disorders, and inflammatory conditions.

One of the key areas of research involving N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine is its potential as an inhibitor of protein kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in cancer cells. In vitro studies have demonstrated that this compound can selectively inhibit certain kinases, thereby disrupting aberrant signaling cascades and potentially leading to cell cycle arrest or apoptosis in cancer cells. These findings have sparked interest in further exploring its therapeutic potential in preclinical models of cancer.

Beyond its direct biological activity, N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine has also been investigated for its utility as a building block in the synthesis of more complex molecules. The presence of the tert-butyl group and the silicon atom provides multiple points for further functionalization, allowing chemists to tailor the molecule for specific applications. For instance, it can be used as a precursor in the synthesis of targeted drug delivery systems or as a scaffold for developing novel imaging agents.

In addition to its medicinal applications, N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine has found utility in materials science. The unique electronic properties of silicon-containing compounds make them attractive candidates for use in electronic devices and coatings. Research has shown that this compound can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability. This opens up possibilities for developing advanced materials with improved performance characteristics.

The environmental impact of compounds like N-(1,1-Dimethylethyl)-1,1-dimethyl-1-(3-pentyl-1H-inden-1-yl)-silanamine is another important consideration. While there is limited data available on its environmental fate and toxicity, ongoing studies are aimed at understanding its behavior in different environmental compartments. Preliminary assessments suggest that it may have low toxicity to aquatic organisms and minimal persistence in the environment when used responsibly.

In conclusion, N-(tert-Butyl)-tert-butyldimethyl(3-pentylimidazolidinophenylene)silane (CAS No. 357604-90-1) represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure endows it with potential therapeutic properties and makes it a valuable building block for advanced materials. As research continues to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in both academic research and industrial innovation.